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Compound of Interest

Compound Name: 5-Hydroxy Imidacloprid-d4
Cat. No.: B15558018
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential data and
methodologies associated with a Certificate of Analysis (CoA) for the isotopically labeled
internal standard, 5-Hydroxy Imidacloprid-d4. This document is intended to serve as a
detailed reference for researchers and professionals involved in the quantitative analysis of the
neonicotinoid insecticide metabolite, 5-Hydroxy Imidacloprid.

Certificate of Analysis: A Representative Summary

A Certificate of Analysis for a reference standard like 5-Hydroxy Imidacloprid-d4 is a critical
document that attests to its quality and purity. Below is a summary of the typical quantitative
data presented in such a document, compiled for clarity and easy comparison.
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Parameter

Specification

Product Identification

Chemical Name

1-((6-chloro-3-pyridinyl)methyl)-4,5-dihydro-N-
nitro-1H-imidazol-2-amine-d4 (5-hydroxy

metabolite)
CAS Number Not available for the deuterated metabolite
Molecular Formula CoHeD4CINs03
Molecular Weight 275.70 g/mol

Physical Properties

Appearance

White to off-white solid

Solubility

Soluble in Methanol, Acetonitrile, DMSO

Quality Control Data

Purity (by HPLC)

=298%

Isotopic Enrichment

>98% deuterated forms (di-d4)

Identity

Conforms to structure by 'H-NMR and Mass

Spectrometry

Storage Conditions

-20°C, protect from light

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible use of this internal

standard in quantitative assays. The following sections outline the key experimental protocols

for the analysis of 5-Hydroxy Imidacloprid.

Sample Preparation: QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in various

matrices.
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Materials:

o Acetonitrile (ACN) with 1% acetic acid

e Anhydrous magnesium sulfate (MgSOa)

e Sodium chloride (NaCl)

e Primary secondary amine (PSA) sorbent

o C18 sorbent

o Graphitized carbon black (GCB) for pigmented samples

Protocol:

Homogenize 10 g of the sample (e.qg., fruit, vegetable, or tissue) with 10 mL of ACN with 1%
acetic acid.

e Add 4 g of anhydrous MgSOas and 1 g of NaCl.
o Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.
o Take a 1 mL aliquot of the supernatant for dispersive solid-phase extraction (d-SPE) cleanup.

e Add the aliquot to a microcentrifuge tube containing 150 mg of anhydrous MgSQOa4, 50 mg of
PSA, and 50 mg of C18. For pigmented samples, 7.5 mg of GCB can be added.

» Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

« Filter the supernatant through a 0.22 um filter before LC-MS/MS analysis.

High-Performance Liquid Chromatography (HPLC)

Instrumentation:
e HPLC system with a UV or Diode Array Detector (DAD)

Chromatographic Conditions:
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e Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 pm)

» Mobile Phase: Isocratic elution with Acetonitrile:Water (20:80, v/v).[1]
e Flow Rate: 1.0 mL/min

e Injection Volume: 20 pL

o Detector Wavelength: 270 nm[1]

¢ Column Temperature: 30°C

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

LC-MS/MS is the preferred method for the sensitive and selective quantification of 5-Hydroxy
Imidacloprid, utilizing 5-Hydroxy Imidacloprid-d4 as an internal standard.

Instrumentation:
e LC-MS/MS system with an electrospray ionization (ESI) source

Liquid Chromatography Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 pm)

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.3 mL/min

Injection Volume: 5 pL

Column Temperature: 40°C
Mass Spectrometry Conditions:

« lonization Mode: Positive Electrospray lonization (ESI+)
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e Multiple Reaction Monitoring (MRM) Transitions:
o 5-Hydroxy Imidacloprid: Precursor lon (m/z) 272.1 — Product lon (m/z) 225.1

o 5-Hydroxy Imidacloprid-d4 (Internal Standard): Precursor lon (m/z) 276.1 — Product lon
(m/z) 229.1

o Collision Energy and other MS parameters: To be optimized for the specific instrument.

Mandatory Visualizations
Certificate of Analysis Workflow

The following diagram illustrates the general workflow for the generation of a Certificate of
Analysis for a chemical reference standard.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Metabolic Pathway of Imidacloprid

This diagram shows the metabolic conversion of Imidacloprid to its 5-hydroxy metabolite.

Click to download full resolution via product page
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Metabolism

Imidacloprid (Hydroxylation)

5-Hydroxy Imidacloprid

Click to download full resolution via product page
Caption: Metabolic pathway of Imidacloprid to 5-Hydroxy Imidacloprid.

LC-MS/MS Quantification Workflow

The following diagram outlines the logical workflow for the quantification of 5-Hydroxy
Imidacloprid using its deuterated internal standard.
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Caption: Workflow for LC-MS/MS quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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